Cas no 1353985-34-8 (2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol)

• Product Name: 2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol
• CAS No: 1353985-34-8
• MF: C₁₇H₂₈N₂O
• MW: 276.417024612427
• CID: 2161440
• Update Time: 2025-07-16

2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol
• (1R,4R)-2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol
• 2-((4-(Benzyl(ethyl)amino)cyclohexyl)amino)ethanol
• AM94749
• AM102041
• 2-[4-(benzylethylamino)cyclohexylamino]ethanol
• (1R,4R)-2-[4-(benzylethylamino)cyclohexylamino]ethanol
• 2-({trans-4-[Benzyl(ethyl)amino]cyclohexyl}amino)ethanol

• Inchi： 1S/C17H28N2O/c1-2-19(14-15-6-4-3-5-7-15)17-10-8-16(9-11-17)18-12-13-20/h3-7,16-18,20H,2,8-14H2,1H3
• InChI Key： KPAXXWCZCDXQIN-UHFFFAOYSA-N
• SMILES： OCCNC1CCC(CC1)N(CC)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 245
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol

Introduction to 2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol (CAS No. 1353985-34-8)

2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a CAS number of 1353985-34-8, this compound represents a sophisticated molecular scaffold that combines a cyclohexylamine moiety with an ethanol side chain, both of which are known to influence its pharmacokinetic and pharmacodynamic properties. The presence of the benzyl-ethyl-amino group further enhances its structural complexity, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The synthesis and characterization of 2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol involve meticulous chemical methodologies that ensure high purity and yield. The compound's structure, featuring a tertiary amine derived from the cyclohexylamine backbone, suggests potential applications in the development of drugs targeting neurological and cardiovascular disorders. The benzyl-ethyl-amino substituent, in particular, is known to modulate receptor binding affinities, making it a valuable component in drug design.

In recent years, there has been growing interest in the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. 2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol fits into this category, as its structural features allow for interactions with various biological receptors and enzymes. This versatility makes it an attractive candidate for further investigation in drug discovery programs.

One of the most compelling aspects of 2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol is its potential role in modulating neurotransmitter systems. The cyclohexylamine moiety is commonly found in compounds that exhibit effects on serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. Preliminary studies suggest that derivatives of this compound may have neuroprotective properties, making them promising candidates for therapeutic intervention.

The ethanol side chain in 2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol also contributes to its pharmacological profile by influencing solubility and metabolic stability. These factors are critical for determining the compound's bioavailability and duration of action in vivo. By optimizing these structural elements, researchers can fine-tune the pharmacokinetic properties to achieve desired therapeutic effects while minimizing adverse reactions.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol for biological activity. Molecular modeling techniques allow researchers to predict how a compound will interact with target proteins, providing insights into its potential efficacy and selectivity. These computational approaches have accelerated the drug discovery process, allowing for rapid identification of promising candidates for further experimental validation.

The synthesis of 2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol also benefits from modern synthetic methodologies that enhance efficiency and sustainability. Techniques such as asymmetric synthesis and catalytic transformations have been employed to construct the complex framework of this compound with high precision. These methods not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles in pharmaceutical research.

As research continues to uncover new therapeutic applications for 2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol, collaboration between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical reality. The compound's unique structural features make it a valuable tool for exploring novel drug mechanisms, particularly in areas where existing treatments are limited or ineffective.

In conclusion, 2-[4-(Benzyl-ethyl-amino)-cyclohexylamino]-ethanol (CAS No. 1353985-34-8) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. Its synthesis, characterization, and ongoing research highlight its importance as a candidate for developing new therapeutic agents. As scientific understanding evolves, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions facing society today.